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Abstract
Alphostatin is a naturally occurring oligopeptide with demonstrated inhibitory activity against

alkaline phosphatase. Isolated from Bacillus megaterium, its structure and fundamental

chemical properties have been characterized. This document provides a comprehensive

overview of the known chemical and physical data of Alphostatin, outlines generalized

experimental approaches for its study, and presents its chemical structure and a speculative

workflow for its isolation, acknowledging the absence of specific published protocols. Due to a

lack of publicly available data on its cellular interactions, a signaling pathway diagram cannot

be provided at this time.

Chemical Structure and Properties
Alphostatin is a phosphorylated pentapeptide with the amino acid sequence L-isoleucyl-L-

isoleucyl-O-phosphono-L-seryl-L-glutaminyl-L-glutamic acid. Its structure is notable for the

presence of a phosphate group on the serine residue, which is crucial for its biological activity.

Tabulated Chemical and Physical Data
The following tables summarize the key chemical and physical properties of Alphostatin based

on available data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15575761?utm_src=pdf-interest
https://www.benchchem.com/product/b15575761?utm_src=pdf-body
https://www.benchchem.com/product/b15575761?utm_src=pdf-body
https://www.benchchem.com/product/b15575761?utm_src=pdf-body
https://www.benchchem.com/product/b15575761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name

(2S)-2-[[(2S)-5-amino-2-

[[(2S)-2-[[(2S,3S)-2-

[[(2S,3S)-2-amino-3-

methylpentanoyl]amino]-3-

methylpentanoyl]amino]-3-

phosphonooxypropanoyl]amin

o]-5-

oxopentanoyl]amino]pentanedi

oic acid

PubChem

Molecular Formula C25H45N6O13P PubChem

CAS Number 90119-88-3 ChemicalBook

Amino Acid Sequence
Ile-Ile-Ser(PO3H2)-Gln-Glu-

OH
PubChem

Property Value Source

Molecular Weight 668.6 g/mol PubChem

Predicted Density 1.373 ± 0.06 g/cm³ ChemicalBook

Predicted pKa 1.78 ± 0.10 ChemicalBook

Chemical Structure Diagram
Caption: Chemical structure of Alphostatin, an oligopeptide.

Biological Activity
Alphostatin is recognized as an inhibitor of alkaline phosphatase, a ubiquitous enzyme

involved in the dephosphorylation of various molecules. The specific kinetics and mechanism of

this inhibition by Alphostatin have not been detailed in publicly accessible literature.

Experimental Protocols
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Detailed experimental protocols for the isolation, purification, and synthesis of Alphostatin are

not available in the current body of scientific literature. However, based on its identity as a

peptide produced by Bacillus megaterium, a generalized workflow can be proposed.

Hypothetical Isolation and Purification Workflow
The following diagram illustrates a plausible, though not specifically documented, workflow for

the isolation and purification of Alphostatin from Bacillus megaterium culture.
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Caption: A generalized workflow for Alphostatin isolation.

General Solid-Phase Peptide Synthesis
As an alternative to isolation from a natural source, Alphostatin could be chemically

synthesized. Solid-phase peptide synthesis (SPPS) is a standard method for producing
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peptides of this length. A generalized workflow for the synthesis of Alphostatin via Fmoc-

SPPS is presented below.
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Caption: General workflow for solid-phase synthesis of Alphostatin.

Signaling Pathways
There is currently no publicly available scientific literature describing the involvement of

Alphostatin in any cellular signaling pathways. Its known biological activity is the direct

inhibition of alkaline phosphatase. Further research is required to elucidate any downstream

cellular effects or pathway modulation.

Conclusion
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Alphostatin is a well-characterized oligopeptide inhibitor of alkaline phosphatase from a

chemical structure standpoint. However, a significant gap exists in the public domain regarding

its detailed biological activity, mechanism of action at a cellular level, and established protocols

for its isolation or synthesis. The information and generalized workflows provided in this guide

are intended to serve as a foundational resource for researchers and professionals in the field

of drug development, highlighting the need for further investigation into the therapeutic

potential of this molecule.

To cite this document: BenchChem. [Alphostatin: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575761#chemical-structure-and-properties-of-
alphostatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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